1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl N-ethyl-N'-phenylimidothiocarbamate

• IUPAC Name: [1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-yl] N'-ethyl-N-phenylcarbamimidothioate
• InChI: InChI=1S/C21H23N3O3S/c1-3-22-21(23-15-8-6-5-7-9-15)28-18-14-19(25)24(20(18)26)16-10-12-17(13-11-16)27-4-2/h5-13,18H,3-4,14H2,1-2H3,(H,22,23)
• InChI Key: FTCFZEHIRWFPEI-UHFFFAOYSA-N
• Canonical SMILES: CCN=C(NC1=CC=CC=C1)SC2CC(=O)N(C2=O)C3=CC=C(C=C3)OCC
• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol

Description

1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl N-ethyl-N'-phenylimidothiocarbamate, also known as EPPTC, is a compound that has gained attention in scientific research due to its potential applications in various fields. EPPTC is a thiocarbamate derivative that has shown promising results in various biological assays.

Mechanism of Action

The mechanism of action of 1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl N-ethyl-N'-phenylimidothiocarbamate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal models, this compound has been shown to reduce inflammation and oxidative stress, as well as protect against neurodegenerative diseases. Additionally, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl N-ethyl-N'-phenylimidothiocarbamate in lab experiments is its potential as a multi-targeted agent, as it has been shown to have effects on various enzymes and pathways. Additionally, this compound has been shown to have low toxicity in animal models. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for research on 1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl N-ethyl-N'-phenylimidothiocarbamate. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential as a multi-targeted agent. Finally, the development of more water-soluble derivatives of this compound may improve its bioavailability and potential as a therapeutic agent.
Conclusion:
In conclusion, this compound is a compound that has shown promising results in various biological assays. It has potential applications in various fields of scientific research, including as a potential anticancer agent, anti-inflammatory agent, and neuroprotective agent. This compound has various biochemical and physiological effects, and its potential as a multi-targeted agent makes it an interesting compound for further research.

Synthesis Methods

The synthesis of 1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl N-ethyl-N'-phenylimidothiocarbamate involves the reaction of 1-(4-ethoxyphenyl)-2,5-dioxopyrrolidine-3-carboxylic acid with N-ethyl-N'-phenylthiourea in the presence of triethylamine. The reaction proceeds under reflux in acetonitrile, and the resulting product is purified through column chromatography.

Scientific Research Applications

1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl N-ethyl-N'-phenylimidothiocarbamate has shown potential applications in various fields of scientific research. It has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. This compound has also been studied for its anti-inflammatory properties, as it has been shown to reduce inflammation in animal models. Additionally, this compound has been studied for its potential as a neuroprotective agent, as it has been shown to protect neurons from damage in animal models of neurodegenerative diseases.